Cas no 2221812-44-6 (2-(2-Bromo-6-fluoro-5-methoxyphenyl)-1,3-dioxolane)

• Product Name: 2-(2-Bromo-6-fluoro-5-methoxyphenyl)-1,3-dioxolane
• CAS No: 2221812-44-6
• MF: C₁₀H₁₀BrFO₃
• MW: 277.087006092072
• MDL: MFCD28976822
• CID: 5074357
• Update Time: 2025-05-20

2-(2-Bromo-6-fluoro-5-methoxyphenyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromo-6-fluoro-5-methoxyphenyl)-1,3-dioxolane

• MDL： MFCD28976822
• Inchi： 1S/C10H10BrFO3/c1-13-7-3-2-6(11)8(9(7)12)10-14-4-5-15-10/h2-3,10H,4-5H2,1H3
• InChI Key： HCMRXFVVKCPCMY-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1C1OCCO1)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 211
• XLogP3: 2.1
• Topological Polar Surface Area: 27.7

Additional information on 2-(2-Bromo-6-fluoro-5-methoxyphenyl)-1,3-dioxolane

Comprehensive Guide to 2-(2-Bromo-6-fluoro-5-methoxyphenyl)-1,3-dioxolane (CAS No. 2221812-44-6): Properties, Applications, and Market Insights

2-(2-Bromo-6-fluoro-5-methoxyphenyl)-1,3-dioxolane (CAS No. 2221812-44-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a bromo-fluoro-methoxyphenyl core protected by a 1,3-dioxolane group, serves as a versatile intermediate in synthetic chemistry. Its unique structural attributes make it valuable for designing novel bioactive molecules, particularly in drug discovery and crop protection applications.

The molecular structure of 2-(2-Bromo-6-fluoro-5-methoxyphenyl)-1,3-dioxolane combines halogenated aromaticity with cyclic acetal functionality. The bromine and fluorine substituents enhance its reactivity in cross-coupling reactions, while the methoxy group influences electronic distribution. The 1,3-dioxolane moiety acts as a protective group for carbonyl functionalities, a feature frequently exploited in multi-step syntheses. Researchers often inquire about its stability under various conditions – studies indicate this compound remains stable at room temperature when stored away from strong acids/bases.

Recent trends in pharmaceutical development have increased demand for halogenated aromatic building blocks like 2-(2-Bromo-6-fluoro-5-methoxyphenyl)-1,3-dioxolane. Its applications span: (1) Kinase inhibitor synthesis for cancer therapeutics, (2) Development of antiviral prodrugs addressing emerging pathogens, and (3) Creation of agrochemical intermediates with improved environmental profiles. The compound's CAS 2221812-44-6 has appeared in numerous patent filings, particularly for heterocyclic compound preparations.

Synthetic accessibility of 2-(2-Bromo-6-fluoro-5-methoxyphenyl)-1,3-dioxolane makes it commercially viable. Current market analysis shows growing procurement by: (1) Contract research organizations (CROs) specializing in medicinal chemistry, (2) Generic drug manufacturers developing novel formulations, and (3) Academic institutions investigating structure-activity relationships. Global suppliers typically offer this compound at 95-98% purity, with pricing influenced by bromine commodity markets.

Environmental and handling considerations for CAS 2221812-44-6 follow standard laboratory safety protocols. While not classified as hazardous under GHS criteria, proper personal protective equipment (PPE) including gloves and safety goggles is recommended during handling. Disposal should comply with local regulations for halogenated organic compounds. Researchers frequently search for compatible solvents – this compound demonstrates good solubility in dichloromethane, THF, and ethyl acetate.

Analytical characterization of 2-(2-Bromo-6-fluoro-5-methoxyphenyl)-1,3-dioxolane typically employs: (1) HPLC for purity assessment, (2) GC-MS for identity confirmation, and (3) NMR spectroscopy (particularly ¹⁹F NMR) for structural verification. The fluorine atom provides a convenient NMR handle for reaction monitoring, a feature valued in high-throughput screening applications.

Emerging applications leverage the compound's ortho-substituted aromatic geometry. Recent publications describe its use in: (1) Metal-organic frameworks (MOFs) for gas storage, (2) Photoactive materials in OLED development, and (3) Bioconjugation strategies for diagnostic probes. These diverse applications contribute to its growing market value in specialty chemicals.

Quality control specifications for CAS 2221812-44-6 generally include: (1) Melting point range (typically 85-88°C), (2) Residual solvent limits (<0.5%), and (3) Heavy metal content (<10 ppm). Storage recommendations suggest 2-8°C under inert atmosphere for long-term preservation, with monitored cold chain logistics for international shipments.

The future outlook for 2-(2-Bromo-6-fluoro-5-methoxyphenyl)-1,3-dioxolane appears promising, driven by: (1) Expanding fluorine chemistry in drug design, (2) Sustainable green chemistry initiatives requiring efficient intermediates, and (3) Advances in continuous flow synthesis technologies. Ongoing research may uncover additional applications in materials science and catalysis.